Cas no 122364-83-4 (4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI))

122364-83-4 structure
Product name:4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI)
4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI)
- 2-(6-hydroxyquinolyl)-2-thiazole-4-carboxylic acid
- (2E,4S)-2-(6-oxoquinolin-2(6H)-ylidene)-1,3-thiazolidine-4-carboxylic acid
- 4-Thiazolecarboxylic acid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)-
- D-Quinolylluciferin, firefly
- QLH2
- (4S)-2-(6-hydroxyquinolin-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
- SCHEMBL12617462
- (S)-2-(6-Hydroxyquinolin-2-yl)-4,5-dihydrothiazole-4-carboxylic acid
- CHEMBL3427181
- 122364-83-4
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- Inchi: InChI=1S/C13H10N2O3S/c16-8-2-4-9-7(5-8)1-3-10(14-9)12-15-11(6-19-12)13(17)18/h1-5,11,16H,6H2,(H,17,18)
- InChI Key: YLOLPLXXFZFHFD-UHFFFAOYSA-N
- SMILES: OC1=CC=C2C(C=CC(C3=NC(C(O)=O)CS3)=N2)=C1
Computed Properties
- Exact Mass: 274.0413
- Monoisotopic Mass: 274.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
- XLogP3: 2
Experimental Properties
- PSA: 78.76
4-Thiazolecarboxylicacid, 4,5-dihydro-2-(6-hydroxy-2-quinolinyl)-, (S)- (9CI) Related Literature
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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